Cas no 33115-97-8 (Acetic acid,2-oxo-2-[(2-oxopropyl)amino]-, ethyl ester)

• Product Name: Acetic acid,2-oxo-2-[(2-oxopropyl)amino]-, ethyl ester
• CAS No: 33115-97-8
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 303959
• PubChem ID: 57348900
• Update Time: 2025-04-19

Acetic acid,2-oxo-2-[(2-oxopropyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-oxo-2-[(2-oxopropyl)amino]-, ethyl ester
• ethyl 2-oxo-2-(2-oxopropylamino)acetate
• Ethoxalylaminoaceton
• ITJNGUUXCZIMTD-UHFFFAOYSA-N
• SCHEMBL1979843
• ETHYL [(2-OXOPROPYL)CARBAMOYL]FORMATE
• Ethyl 2-(acetonylamino)-2-oxo-acetate
• 33115-97-8
• DTXSID50721733
• FT-0703363
• N-(2-Oxopropyl)Oxalamic Acid Ethyl Ester
• Ethyl oxo[(2-oxopropyl)amino]acetate
• N-(2-Oxopropyl)OxalamicAcidEthylEster
• BS-28165

• Inchi： 1S/C7H11NO4/c1-3-12-7(11)6(10)8-4-5(2)9/h3-4H2,1-2H3,(H,8,10)
• InChI Key： ITJNGUUXCZIMTD-UHFFFAOYSA-N
• SMILES： O(C(C(NCC(C)=O)=O)=O)CC

Computed Properties

• Exact Mass: 173.06900
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.47000
• LogP: -0.35440